3-Ethyl-3-(hydroxymethyl)-2,4-pentanediol
Description
“3-Ethyl-3-(hydroxymethyl)-2,4-pentanediol” is a chemical compound that is used as a pharmaceutical intermediate . It is also known by other names such as 3-ethyl-3-oxetanemethanol, 3-ethyloxetan-3-yl methanol, 3-ethyl-3-hydroxymethyloxetane, and others . It is a part of a relatively new class of polymers known as hyperbranched polyoxetanes .
Synthesis Analysis
The synthesis of this compound involves the use of oxetanes, which are four-member cyclic ethers bearing hydroxymethyl groups . Four series of polyoxetanes were synthesized from 3-ethyl-3-(hydroxymethyl)oxetane and 1,1,1-tris(hydroxymethyl)propane as a core molecule . The reagents ratios ranged from 1:5 to 1:50, theoretical molar mass ranged from 714 g/mol to 5942 g/mol, and dispersities ranged from 1.77 to 3.75 .Molecular Structure Analysis
The molecular formula of “3-Ethyl-3-(hydroxymethyl)-2,4-pentanediol” is C6H12O2 . Its molecular weight is 116.16 g/mol . The structure of the molecule can be visualized using a structural formula editor and a 3D model viewer .Chemical Reactions Analysis
In the UV cationic polymerization, oxetane derivatives were found to exhibit quite different polymerization characteristics from those for epoxides . In spite of rather slow initiation, propagation of oxetane polymerization proceeded smoothly until high conversion of oxetane ring and gave higher molecular weight polymer .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Ethyl-3-(hydroxymethyl)-2,4-pentanediol” include a boiling point of 96°C at 4 mmHg . Increasing oxetane concentrations improved epoxide conversion and drastically lowered the glass transition temperature (Tg) of the resulting polymers, thereby increasing the application range for cycloaliphatic epoxides .Mechanism of Action
properties
CAS RN |
1823903-94-1 |
|---|---|
Product Name |
3-Ethyl-3-(hydroxymethyl)-2,4-pentanediol |
Molecular Formula |
C8H18O3 |
Molecular Weight |
162.23 g/mol |
IUPAC Name |
3-ethyl-3-(hydroxymethyl)pentane-2,4-diol |
InChI |
InChI=1S/C8H18O3/c1-4-8(5-9,6(2)10)7(3)11/h6-7,9-11H,4-5H2,1-3H3 |
InChI Key |
WPMRVCNJBBUFFV-UHFFFAOYSA-N |
SMILES |
CCC(CO)(C(C)O)C(C)O |
Canonical SMILES |
CCC(CO)(C(C)O)C(C)O |
Origin of Product |
United States |
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![4-[(3,4-Difluorophenyl)methylidene]-2-methyl-1,3-oxazol-5(4H)-one](/img/structure/B3187916.png)
